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Compound of Interest

Compound Name: Galanganone B

Cat. No.: B1164238

A comprehensive review of the current scientific literature reveals a significant body of research
on the apoptosis-inducing effects of Galangin, a natural flavonoid found in high concentrations
in the rhizomes of Alpinia galanga (galangal). However, specific data on the related compound,
Galanganone B, and its role in apoptosis induction is currently limited. This document,
therefore, provides detailed application notes and protocols based on the extensive research
available for Galangin, which is of significant interest to researchers, scientists, and drug
development professionals exploring novel anticancer agents.

Galangin has been shown to exhibit potent anticancer activity across various cancer cell lines
by triggering programmed cell death, or apoptosis.[1] Its mechanism of action is multifaceted,
primarily involving the modulation of key cellular signaling pathways, including the

PI3K/Akt/mTOR and MAPK pathways, which are crucial for cell survival and proliferation.[2][3]

Data Presentation: Efficacy of Galangin in Cancer
Cells

The cytotoxic and pro-apoptotic effects of Galangin have been quantified in numerous studies.
The following tables summarize key quantitative data from research on various cancer cell
lines.

Table 1: IC50 Values of Galangin in Different Cancer Cell Lines
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Cell Line Cancer Type IC50 Value Exposure Time Reference

400.0 £ 11.7
MCF-7 Breast Cancer 48 h [2]

pg/mi

170.0£5.9
MCF-7 Breast Cancer 72 h [2]

pg/mi
B16F10 Melanoma 7.3 pg/mi Not Specified [4]
MGCB803 Gastric Cancer Not Specified Not Specified [1]
HCT-15 Colon Cancer Not Specified Not Specified [5]
HT-29 Colon Cancer Not Specified Not Specified [5]

Table 2: Apoptosis Induction by Galangin in MCF-7 Breast Cancer Cells
Late
. Early .

Treatment Concentration . Apoptosis/INec Reference

Apoptosis (%) .

rosis (%)

Control - 2 6 [2]
Galangal Extract 250 pg/ml 9.5 13.5 [2]
Galangal Extract 500 pg/ml 31.5 39.5 [2]

Signaling Pathways Modulated by Galangin

Galangin-induced apoptosis is mediated through the regulation of complex signaling networks.
The PI3K/Akt/mTOR pathway, a critical regulator of cell survival, and the MAPK pathway, which
is involved in cellular stress responses and apoptosis, are primary targets of Galangin.[2][3]
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Data Analysis & Interpretation

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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